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  4. (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-prop-2-ynyl-amino]b enzoyl]amino]pentanedioic aci
(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-prop-2-ynyl-amino]b enzoyl]amino]pentanedioic aci (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-prop-2-ynyl-amino]b enzoyl]amino]pentanedioic aci
Brand Name: Vulcanchem
CAS No.: 101760-45-6
VCID: VC0027766
InChI: InChI=1S/C22H21N7O6/c1-2-9-29(11-13-10-24-18-17(25-13)20(33)28-22(23)27-18)14-5-3-12(4-6-14)19(32)26-15(21(34)35)7-8-16(30)31/h1,3-6,10,15H,7-9,11H2,(H,26,32)(H,30,31)(H,34,35)(H3,23,24,27,28,33)/t15-/m0/s1
SMILES: C#CCN(CC1=CN=C2C(=N1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula: C22H21N7O6
Molecular Weight: 479.4 g/mol

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-prop-2-ynyl-amino]b enzoyl]amino]pentanedioic aci

CAS No.: 101760-45-6

Main Products

VCID: VC0027766

Molecular Formula: C22H21N7O6

Molecular Weight: 479.4 g/mol

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-prop-2-ynyl-amino]b enzoyl]amino]pentanedioic aci - 101760-45-6

CAS No. 101760-45-6
Product Name (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-prop-2-ynyl-amino]b enzoyl]amino]pentanedioic aci
Molecular Formula C22H21N7O6
Molecular Weight 479.4 g/mol
IUPAC Name (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C22H21N7O6/c1-2-9-29(11-13-10-24-18-17(25-13)20(33)28-22(23)27-18)14-5-3-12(4-6-14)19(32)26-15(21(34)35)7-8-16(30)31/h1,3-6,10,15H,7-9,11H2,(H,26,32)(H,30,31)(H,34,35)(H3,23,24,27,28,33)/t15-/m0/s1
Standard InChIKey SQJGTVKPWANJGI-HNNXBMFYSA-N
Isomeric SMILES C#CCN(CC1=CN=C2C(=N1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O
SMILES C#CCN(CC1=CN=C2C(=N1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Canonical SMILES C#CCN(CC1=CN=C2C(=N1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
PubChem Compound 127972
Last Modified Nov 09 2021
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